N-(4-bromo-3-methylphenyl)-6-hydroxynicotinamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C13H11BrN2O2/c1-8-6-10(3-4-11(8)14)16-13(18)9-2-5-12(17)15-7-9/h2-7H,1H3,(H,15,17)(H,16,18)
• InChI Key: JXJNFEBMJKSYHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CNC(=O)C=C2)Br
• Molecular Formula: C13H11BrN2O2
• Molecular Weight: 307.14 g/mol

Description

“N-(4-bromo-3-methylphenyl)-6-hydroxynicotinamide” is a complex organic compound. It contains a bromine atom attached to a methylphenyl group, a hydroxy group attached to a nicotinamide. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine atom, the methyl group, and the hydroxy group would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom might increase its density and boiling point compared to similar compounds without a halogen atom.

Scientific Research Applications

Biological Applications

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Pharmaceutical Applications

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Antifungal Activity

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Mechanism of Action

Target of Action

The primary target of N-(4-bromo-3-methylphenyl)-6-hydroxynicotinamide is Plasmodium falciparum Dihydroorotate dehydrogenase (PfDHODH) . PfDHODH is essential for the growth of the malaria parasite and has been validated as an antimalarial drug target .

Mode of Action

The compound interacts with its target, PfDHODH, by forming a hydrogen bond . This interaction inhibits the function of PfDHODH, thereby affecting the growth of the malaria parasite .

Biochemical Pathways

The inhibition of PfDHODH affects the pyrimidine biosynthesis pathway . This pathway is crucial for the synthesis of DNA and RNA in the malaria parasite. By inhibiting PfDHODH, the compound disrupts this pathway, leading to the cessation of the parasite’s growth .

Result of Action

The result of the compound’s action is the inhibition of the growth of the malaria parasite. By targeting and inhibiting PfDHODH, the compound disrupts the parasite’s pyrimidine biosynthesis pathway, leading to a halt in the growth of the parasite .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.